Cas no 870693-10-0 (3-2-(4-Methoxyphenyl)-1H-indol-3-ylpropanoic Acid)

• Product Name: 3-2-(4-Methoxyphenyl)-1H-indol-3-ylpropanoic Acid
• CAS No: 870693-10-0
• MF: C₁₈H₁₇NO₃
• MW: 295.332484960556
• CID: 844416
• PubChem ID: 7131111
• Update Time: 2025-08-05

3-2-(4-Methoxyphenyl)-1H-indol-3-ylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[2-(4-METHOXYPHENYL)-1H-INDOL-3-YL]PROPANOIC ACID
• 3-(2-(4-Methoxyphenyl)-1H-indol-3-yl)propanoic acid
• HMS1778N11
• J-511457
• 870693-10-0
• AKOS000122832
• CS-0234807
• Z104442646
• EN300-14776
• 3-(2-(4-Methoxyphenyl)-1H-indol-3-yl)propanoicacid
• MFCD06660847
• 2-(4-Methoxyphenyl)-1H-indole-3-propanoic acid
• DB-422125
• G76103
• 3-2-(4-Methoxyphenyl)-1H-indol-3-ylpropanoic Acid

• MDL： MFCD06660847
• Inchi： 1S/C18H17NO3/c1-22-13-8-6-12(7-9-13)18-15(10-11-17(20)21)14-4-2-3-5-16(14)19-18/h2-9,19H,10-11H2,1H3,(H,20,21)
• InChI Key： AYISILBMVSEZSN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1=C(CCC(=O)O)C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 295.12084340g/mol
• Monoisotopic Mass: 295.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 62.3Ų

Additional information on 3-2-(4-Methoxyphenyl)-1H-indol-3-ylpropanoic Acid

3-2-(4-Methoxyphenyl)-1H-indol-3-ylpropanoic Acid: A Comprehensive Overview

The compound with CAS No 870693-10-0, commonly referred to as 3-2-(4-Methoxyphenyl)-1H-indol-3-ylpropanoic Acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines an indole ring system with a methoxyphenyl group and a propanoic acid moiety. The indole ring, a bicyclic structure consisting of a benzene ring fused to a pyrrole ring, is a common feature in many bioactive compounds, including serotonin and tryptophan derivatives. The presence of the methoxyphenyl group adds further complexity to the molecule, potentially influencing its pharmacokinetic properties and bioavailability.

Recent studies have highlighted the potential of 3-2-(4-Methoxyphenyl)-1H-indol-3-ylpropanoic Acid as a promising candidate in drug discovery efforts targeting various therapeutic areas. For instance, research has shown that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a potential lead compound for the development of novel anti-inflammatory agents. Additionally, its ability to modulate key cellular pathways involved in neurodegenerative diseases has positioned it as a candidate for further investigation in the context of Alzheimer's disease and other related conditions.

The synthesis of 3-2-(4-Methoxyphenyl)-1H-indol-3-ylpropanoic Acid involves a multi-step process that typically begins with the preparation of the indole core. This is often achieved through the Paal-Knorr synthesis or other indole-forming reactions. The subsequent introduction of the methoxyphenyl group and the propanoic acid moiety requires careful optimization to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound, further enhancing its appeal for large-scale production.

In terms of biological activity, 3-2-(4-Methoxyphenyl)-1H-indol-3-ylpropanoic Acid has demonstrated remarkable selectivity towards certain molecular targets. For example, studies have shown that it can inhibit specific kinases involved in cell signaling pathways, which are often dysregulated in cancer. This selectivity suggests that the compound could serve as a basis for developing targeted therapies with reduced off-target effects. Furthermore, its ability to cross the blood-brain barrier has made it an interesting candidate for central nervous system disorders.

The structural versatility of 3-2-(4-Methoxyphenyl)-1H-indol-3-ylpropanoic Acid also lends itself well to further chemical modifications. Researchers have explored various substitution patterns on the indole ring and the methoxyphenyl group to optimize its pharmacokinetic properties and enhance its therapeutic potential. These modifications have led to the identification of several analogs with improved bioavailability and efficacy, paving the way for preclinical testing and eventual clinical trials.

From an analytical standpoint, the characterization of 3-2-(4-Methoxyphenyl)-1H-indol-3-ylpropanoic Acid has been facilitated by advanced spectroscopic techniques such as NMR and mass spectrometry. These methods have provided detailed insights into its molecular structure and purity, ensuring that the compound meets rigorous quality standards for use in research and development settings.

In conclusion, 3-2-(4-Methoxyphenyl)-1H-indol-3-ylpropanoic Acid represents a compelling example of how structural complexity can translate into valuable biological activity. With ongoing research uncovering new applications and optimizations in its synthesis and characterization, this compound continues to be a focal point in medicinal chemistry and drug discovery.